Cas no 824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester)

3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester structure
824948-05-2 structure
Product name:3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
CAS No:824948-05-2
MF:C16H20O3
MW:260.328205108643
CID:690197
PubChem ID:11242422

3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
    • methyl 2,2-dimethyl-6-phenylmethoxyhex-3-ynoate
    • DTXSID60459893
    • 824948-05-2
    • Inchi: InChI=1S/C16H20O3/c1-16(2,15(17)18-3)11-7-8-12-19-13-14-9-5-4-6-10-14/h4-6,9-10H,8,12-13H2,1-3H3
    • InChI Key: LTMFURXIVFXSLB-UHFFFAOYSA-N
    • SMILES: CC(C)(C#CCCOCC1=CC=CC=C1)C(=O)OC

Computed Properties

  • Exact Mass: 260.14124450g/mol
  • Monoisotopic Mass: 260.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5Ų

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